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Compound of Interest

2,3-
DICHLOROBENZOTRIFLUORIDE

Cat. No.: B1294808

Compound Name:

Introduction

2,3-Dichlorobenzotrifluoride is a specialized aromatic organic compound that serves as a
crucial intermediate in the synthesis of a wide array of complex molecules.[1][2] Its unique
substitution pattern, featuring two chlorine atoms and a trifluoromethyl group on the benzene
ring, imparts distinct reactivity and properties that are highly valued in the pharmaceutical and
agrochemical industries. The presence of the trifluoromethyl group, in particular, is known to
enhance metabolic stability, lipophilicity, and bioavailability of target molecules.[3] This
document provides detailed application notes and experimental protocols for the use of 2,3-
dichlorobenzotrifluoride as a versatile building block in organic synthesis.

Physicochemical Properties

A summary of the key physicochemical properties of 2,3-dichlorobenzotrifluoride is
presented in Table 1. This data is essential for handling, reaction setup, and purification
procedures.

Table 1: Physicochemical Properties of 2,3-Dichlorobenzotrifluoride
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Property Value Reference
CAS Number 54773-19-2 [2]
Molecular Formula C7H3Cl2F3 [2]
Molecular Weight 215.00 g/mol [2]
Appearance Colorless liquid [2]
Boiling Point 184.4 °C at 760 mmHg [2]
Melting Point -26 °C [2]
Density 1.464 g/cm3 [2]
Flash Point 73.2°C [2]
Refractive Index 1.47 [2]

Applications in Organic Synthesis

2,3-Dichlorobenzotrifluoride is a valuable precursor for the synthesis of various
functionalized molecules, primarily through nucleophilic aromatic substitution and palladium-
catalyzed cross-coupling reactions.

Synthesis of Pharmaceutical Intermediates: The Case of
Aripiprazole

A significant application of 2,3-dichlorobenzotrifluoride is in the synthesis of the atypical
antipsychotic drug, aripiprazole.[3][4][5] It serves as a key starting material for the preparation
of the crucial intermediate, 1-(2,3-dichlorophenyl)piperazine.[3][4] This piperazine derivative is
then coupled with a quinolinone moiety to form the final active pharmaceutical ingredient (API).

[3]141[5]

The overall synthetic strategy is outlined in the following workflow diagram:
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Aripiprazole Synthesis
7-(4-bromobutoxy)-3,4-
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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